2-(2-chloro-6-fluorophenyl)-N-(2-(4-(thiophene-2-carbonyl)piperazin-1-yl)ethyl)acetamide hydrochloride

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C19H21ClFN3O2S.ClH/c20-15-3-1-4-16(21)14(15)13-18(25)22-6-7-23-8-10-24(11-9-23)19(26)17-5-2-12-27-17;/h1-5,12H,6-11,13H2,(H,22,25);1H
• InChI Key: ASUPOXZZLSTZMW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)CC2=C(C=CC=C2Cl)F)C(=O)C3=CC=CS3.Cl
• Molecular Formula: C19H22Cl2FN3O2S
• Molecular Weight: 446.4 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-(2-(4-(thiophene-2-carbonyl)piperazin-1-yl)ethyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C19H22Cl2FN3O2S and its molecular weight is 446.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Efletirizine Hydrochloride : Describes the synthesis of a histamine H1 receptor antagonist from related chemical precursors, highlighting the process of creating compounds for potential antihistamine effects (Mai Lifang, 2011).

• Discovery of Clinical Candidates for ACAT Inhibition : Discusses the identification of a compound as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), indicating its potential use in treating diseases involving ACAT-1 overexpression (K. Shibuya et al., 2018).

• Fe-catalyzed Synthesis of Flunarizine : Reports on the industrial synthesis of Flunarizine, a drug used to treat migraines and other disorders, which may reflect on the synthetic versatility of related piperazine compounds (R. N. Shakhmaev et al., 2016).

Antimicrobial and Anticancer Activities

• Synthesis and Antibacterial Evaluation of Isoxazolinyl Oxazolidinones : Illustrates the creation and evaluation of compounds for their antibacterial activity against various resistant bacteria, suggesting potential antimicrobial applications (V. Varshney et al., 2009).

• Biological Evaluation of Aryl(thio)carbamoyl Derivatives : Examines piperazine derivatives for potential herbicidal and plant growth regulatory activities, indicating the agricultural applications of such compounds (G. Stoilkova et al., 2014).